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Compound of Interest

Compound Name: MMV688845

Cat. No.: B10779191 Get Quote

Application Notes and Protocols for MMV688845
Introduction

MMV688845 is a synthetic phenylalanine amide that acts as a potent inhibitor of the RNA

polymerase RpoB subunit in Mycobacterium tuberculosis and shows significant bactericidal

activity against the Mycobacterium abscessus complex.[1][2][3] Its distinct binding site from

rifamycins makes it a valuable compound for research and development of new anti-

mycobacterial therapies.[2][3] Proper preparation and storage of MMV688845 stock solutions

are critical for ensuring experimental reproducibility and maintaining the compound's integrity.

These application notes provide detailed protocols for the solubilization and storage of

MMV688845 for use in various research applications.

Physicochemical Properties and Solubility
While detailed physicochemical data for MMV688845 is not extensively published, based on its

chemical class and usage in preclinical studies, key information for handling has been

compiled. The compound is a hydrophobic molecule, necessitating the use of organic solvents

for creating stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10779191?utm_src=pdf-interest
https://www.benchchem.com/product/b10779191?utm_src=pdf-body
https://www.benchchem.com/product/b10779191?utm_src=pdf-body
https://www.researchgate.net/publication/365419954_In_Vitro_Profiling_of_the_Synthetic_RNA_Polymerase_Inhibitor_MMV688845_against_Mycobacterium_abscessus
https://pmc.ncbi.nlm.nih.gov/articles/PMC9769904/
https://pubmed.ncbi.nlm.nih.gov/36377951/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9769904/
https://pubmed.ncbi.nlm.nih.gov/36377951/
https://www.benchchem.com/product/b10779191?utm_src=pdf-body
https://www.benchchem.com/product/b10779191?utm_src=pdf-body
https://www.benchchem.com/product/b10779191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data / Recommendation Source / Rationale

Molecular Weight
Not explicitly available in

search results

It is critical to use the

molecular weight provided by

the supplier for accurate molar

concentration calculations.

Recommended Solvent Dimethyl sulfoxide (DMSO)

DMSO has been successfully

used to prepare stock

solutions for HPLC-MS

analysis and is a common

solvent for similar hydrophobic

compounds.[2][4]

Observed Solubility At least 1 mg/mL in DMSO

A concentration of 1 mg/mL in

DMSO has been used for

creating standards for

analytical purposes.[2]

Aqueous Solubility Poor

The formulation for in vivo

studies using co-solvents (N,N-

dimethylacetamide,

polyethylene glycol 300)

suggests low aqueous

solubility.[2] Direct dissolution

in aqueous buffers is not

recommended for primary

stocks.

Typical Stock Conc. 1-10 mM in 100% DMSO

Standard practice for small

molecule inhibitors. A 100X

stock solution was mentioned

for in vitro assays, suggesting

that working concentrations

are achieved by dilution from a

concentrated stock.[5] Higher

concentrations (e.g., 50-100

mM) may be possible

depending on solubility.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM MMV688845 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MMV688845. It is

essential to use high-purity, anhydrous DMSO to ensure the stability of the compound.

Materials:

MMV688845 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Determine Mass: Calculate the mass of MMV688845 powder required to prepare the desired

volume of a 10 mM stock solution. Use the molecular weight (MW) provided by the

compound supplier.

Formula: Mass (mg) = 10 mM * MW ( g/mol ) * Volume (L)

Example: For 1 mL (0.001 L) of a 10 mM solution of a compound with MW = 450 g/mol :

Mass = 10 * 450 * 0.001 = 4.5 mg

Weigh Compound: Carefully weigh the calculated amount of MMV688845 powder in a sterile

microcentrifuge tube.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the

compound.
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Dissolve Compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but avoid excessive heat.[6]

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryogenic vials or

microcentrifuge tubes.[7]

Label and Store: Clearly label all aliquots with the compound name, concentration, solvent,

and date of preparation. Store immediately at -20°C or -80°C for long-term stability.

Protocol 2: Storage and Handling of MMV688845 Stock
Solutions
Proper storage is crucial to maintain the activity of MMV688845.

Storage Conditions:

Parameter Recommendation

Temperature Long-term: -80°C. Short-term (weeks): -20°C.[7]

Light

Store protected from light, for example, by using

amber vials or by placing tubes in a light-

blocking container. Many organic compounds

are light-sensitive.

Freeze-Thaw
Minimize freeze-thaw cycles. Aliquoting into

single-use volumes is highly recommended.

Working Dilutions

Prepare fresh working dilutions in culture media

or aqueous buffers from the frozen stock

solution on the day of the experiment. Due to

the potential for instability and precipitation of

hydrophobic compounds in aqueous solutions,

do not store working dilutions.[8][9]

Handling Recommendations:
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When retrieving an aliquot from the freezer, allow it to thaw completely at room temperature.

Briefly centrifuge the vial to collect the solution at the bottom before opening.

Once thawed, keep the stock solution on ice while preparing dilutions.

Avoid introducing contaminants into the stock solution by using sterile techniques.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for MMV688845 Stock Solution Preparation

Preparation

Storage

Start

1. Weigh MMV688845 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve
(Gentle warming if needed)

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C
(Protect from light)

End

Click to download full resolution via product page

Caption: Workflow for preparing and storing MMV688845 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10779191?utm_src=pdf-body-img
https://www.benchchem.com/product/b10779191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MMV688845 Storage and Handling Logic

Experimental Use

Critical Precautions
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Caption: Logic for the proper storage and handling of MMV688845 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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